Cas no 7167-05-7 (2-{[4-ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide)

• Product Name: 2-{[4-ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide
• CAS No: 7167-05-7
• MF: C₁₄H₂₀N₆OS
• MW: 320.413200378418
• CID: 1750648
• PubChem ID: 5253554
• Update Time: 2025-04-21

2-{[4-ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-prop-2-en-1-ylacetamide
• AKOS003752460
• DTXSID10413485
• N~1~-ALLYL-2-{[4-ETHYL-5-(1-ETHYL-1H-PYRAZOL-4-YL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETAMIDE
• 2-{[4-ethyl-5-(1-ethyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(prop-2-en-1-yl)acetamide
• STL399197
• 7167-05-7

• Inchi： 1S/C14H20N6OS/c1-4-7-15-12(21)10-22-14-18-17-13(20(14)6-3)11-8-16-19(5-2)9-11/h4,8-9H,1,5-7,10H2,2-3H3,(H,15,21)
• InChI Key： PGCPSLGFSBKABQ-UHFFFAOYSA-N
• SMILES： S(CC(NCC=C)=O)C1=NN=C(C2C=NN(CC)C=2)N1CC

Computed Properties

• Exact Mass: 320.1422
• Monoisotopic Mass: 320.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.27
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.639
• PSA: 77.63